Cas no 59399-24-5 (6-ethoxy-2-ethylpyrimidin-4-yl dimethyl phosphate)

• Product Name: 6-ethoxy-2-ethylpyrimidin-4-yl dimethyl phosphate
• CAS No: 59399-24-5
• MF: C₁₀H₁₇N₂O₅P
• MW: 276.226143598557
• CID: 1614473
• PubChem ID: 162882
• Update Time: 2025-04-21

6-ethoxy-2-ethylpyrimidin-4-yl dimethyl phosphate Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-2-ethylpyrimidin-4-yl dimethyl phosphate
• (6-ethoxy-2-ethylpyrimidin-4-yl) dimethyl phosphate
• Phosphoric acid, 6-ethoxy-2-ethyl-4-pyrimidinyl dimethyl ester
• Dimethyl 6-ethoxy-2-ethyl-4-pyrimidinyl phosphate
• NS00126351
• 59399-24-5
• DTXSID10208116

• Inchi： 1S/C10H17N2O5P/c1-5-8-11-9(16-6-2)7-10(12-8)17-18(13,14-3)15-4/h7H,5-6H2,1-4H3
• InChI Key： WLTKMXYMVTXVPF-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OC1=CC(=NC(CC)=N1)OCC

Computed Properties

• Exact Mass: 276.08761
• Monoisotopic Mass: 276.08750864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 79.77